Cas no 1279037-03-4 (Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-)
Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- is a chiral fluorinated pyrrolidine derivative with significant utility in pharmaceutical and agrochemical research. The (3R,4R)-stereochemistry ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The difluoro substitution enhances metabolic stability and bioavailability, while the hydrochloride salt improves solubility for handling in aqueous systems. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Its rigid pyrrolidine scaffold and fluorine substituents contribute to precise steric and electronic tuning, supporting applications in medicinal chemistry and material science.
1279037-03-4 structure
Product Name:Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-
CAS No:1279037-03-4
MF:C4H8ClF2N
MW:143.56
MDL:MFCD22571553
CID:2128108
PubChem ID:89810734
Update Time:2025-05-27
Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-3,4-difluoroPyrrolidine hydrochloride
- trans-3,4-Difluoropyrrolidine HCl
- trans-3,4-Difluoropyrrolidine hydrochloride
- JDUYOMPVOXGHIR-VKKIDBQXSA-N
- SB20482
- CID 89810734
- Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-
- (3R,4R)-difluoro pyrrolidine,hydrochloride(1:1)
- 3,4-difluoropyrrolidine hydrochloride
- (3R.4R)-3.4-DIFLUOROPYRROLIDINE HYDROCHLORIDE I
- (3R,4R)-3,4-difluoropyrrolidine;hydrochloride
- DB-353399
- rac-(3R,4R)-3,4-difluoropyrrolidine hydrochloride
- MFCD27997405
- EN300-216206
- 869481-92-5
- AKOS027326246
- 1279037-03-4
- SCHEMBL15265684
- CS-0173007
- AS-39847
- MFCD22571553
- P19008
- EN300-7355378
- (3R,4R)-3,4-Difluoropyrrolidinehydrochloride
- (3R,4R)-3,4-Difluoropyrrolidine HCl
-
- MDL: MFCD22571553
- Inchi: 1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1
- InChI Key: JDUYOMPVOXGHIR-VKKIDBQXSA-N
- SMILES: Cl.F[C@@H]1CNC[C@H]1F
Computed Properties
- Exact Mass: 143.0313333g/mol
- Monoisotopic Mass: 143.0313333g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391631-250mg |
(3R,4R)-3,4-difluoropyrrolidine;hydrochloride |
1279037-03-4 | 95%+ | 250mg |
$688 | 2023-01-02 | |
| Chemenu | CM391631-500mg |
(3R,4R)-3,4-difluoropyrrolidine;hydrochloride |
1279037-03-4 | 95%+ | 500mg |
$917 | 2023-01-02 | |
| Chemenu | CM391631-1g |
(3R,4R)-3,4-difluoropyrrolidine;hydrochloride |
1279037-03-4 | 95%+ | 1g |
$1147 | 2023-01-02 | |
| Chemenu | CM391631-5g |
(3R,4R)-3,4-difluoropyrrolidine;hydrochloride |
1279037-03-4 | 95%+ | 5g |
$3440 | 2023-01-02 | |
| Chemenu | CM391631-10g |
(3R,4R)-3,4-difluoropyrrolidine;hydrochloride |
1279037-03-4 | 95%+ | 10g |
$5733 | 2023-01-02 | |
| abcr | AB426336-100 mg |
(3R,4R)-3,4-Difluoropyrrolidine hydrochloride; . |
1279037-03-4 | 100 mg |
€781.00 | 2023-07-18 | ||
| abcr | AB426336-250 mg |
(3R,4R)-3,4-Difluoropyrrolidine hydrochloride; . |
1279037-03-4 | 250MG |
€1,144.30 | 2023-07-18 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02095-5g |
(3R,4R)-difluoro pyrrolidine,hydrochloride(1:1) |
1279037-03-4 | 97% | 5g |
$3500 | 2023-09-07 | |
| eNovation Chemicals LLC | D634537-100mg |
(3R,4R)-3,4-difluoropyrrolidine hydrochloride |
1279037-03-4 | 97% | 100mg |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | D634537-250MG |
(3R,4R)-3,4-difluoropyrrolidine hydrochloride |
1279037-03-4 | 97% | 250mg |
$575 | 2024-07-21 |
Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1279037-03-4 (Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-) Related Products
- 136725-55-8((r)-3-Fluoropyrrolidine hydrochloride)
- 1841-00-5(3,3,4,4-tetrafluoropyrrolidine)
- 1810-13-5(3,3,4,4-Tetrafluoropyrrolidine Hydrochloride)
- 116574-74-4(3-Fluoropyrrolidine)
- 169750-17-8(3-Fluoropyrrolidine hydrochloride)
- 679431-51-7((3R)-3-fluoropyrrolidine)
- 136725-54-7((3S)-3-fluoropyrrolidine)
- 61591-87-5(1,4-Butanediamine, N,N'-bis(3-aminopropyl)-2-fluoro-)
- 209625-78-5(Pyrrolidine,3,4-difluoro-1-octyl-, (3R,4R)-)
- 136725-53-6((3S)-3-fluoropyrrolidine hydrochloride)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk